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Compound of Interest

Compound Name: N-Methylhomoveratrylamine

Cat. No.: B126883 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of N-
Methylhomoveratrylamine, a significant synthetic intermediate[1][2], via a one-pot reductive

amination reaction. The described methodology involves the reaction of 3,4-

dimethoxyphenylacetaldehyde with methylamine to form an intermediate Schiff base, which is

subsequently reduced in situ to the desired secondary amine.[3] This method is a common and

effective strategy for the N-alkylation of amines.[4] The protocol outlines the necessary

reagents, step-by-step procedures, purification techniques, and safety considerations.

Additionally, key physicochemical data for the final compound are presented for reference.

Physicochemical and Safety Data
N-Methylhomoveratrylamine, also known as 2-(3,4-dimethoxyphenyl)-N-methylethanamine,

is a light yellow liquid.[1] It is structurally related to its precursor, homoveratrylamine.[3] The

following table summarizes its key properties and safety information.
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Property Value Reference

IUPAC Name
2-(3,4-dimethoxyphenyl)-N-

methylethanamine
[3][5]

CAS Number 3490-06-0 [1][3]

Molecular Formula C₁₁H₁₇NO₂ [1][3]

Molecular Weight 195.26 g/mol [1][3]

Density 1.059 g/mL at 25 °C [1][2]

Boiling Point 99-112 °C at 0.075-0.120 Torr [1]

Refractive Index n20/D 1.533 [1][2]

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1]

GHS Precautionary

Statements
P261, P305 + P351 + P338 [1]

Synthesis Pathway: Reductive Amination
The synthesis proceeds in a two-step, one-pot sequence. First, an aldehyde (3,4-

dimethoxyphenylacetaldehyde) reacts with a primary amine (methylamine) to form an imine

(Schiff base).[3] This condensation is often catalyzed by a weak acid.[6] The intermediate imine

is then reduced in situ by a mild reducing agent, such as sodium borohydride, to yield the

target secondary amine, N-Methylhomoveratrylamine.[3]
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Reactants

Intermediate

Product

3,4-Dimethoxyphenylacetaldehyde

Schiff Base (Imine)

 Condensation
(+ Acetic Acid catalyst)

Methylamine

 Condensation
(+ Acetic Acid catalyst)

N-Methylhomoveratrylamine

 Reduction
(+ Sodium Borohydride)
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Start

1. Dissolve aldehyde and methylamine
in methanol

2. Add acetic acid catalyst and stir
(Imine Formation)

3. Cool in ice bath and add NaBH₄

(Reduction)

4. Stir at RT and monitor
reaction completion

5. Quench, remove solvent,
and perform extraction

6. Dry organic layer with MgSO₄,
filter, and evaporate solvent

7. Purify crude product via
vacuum distillation

Pure N-Methylhomoveratrylamine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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